Cas no 1516673-15-6 (2-ethyl-4-fluorobutanoic acid)

• Product Name: 2-ethyl-4-fluorobutanoic acid
• CAS No: 1516673-15-6
• MF: C₆H₁₁FO₂
• MW: 134.148745775223
• CID: 5941358
• PubChem ID: 80697263
• Update Time: 2025-06-12

2-ethyl-4-fluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-fluorobutanoic acid
• 1516673-15-6
• SCHEMBL23244977
• EN300-1839984
• AKOS019264299

• Inchi： 1S/C6H11FO2/c1-2-5(3-4-7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： WQPOHRKKNWANON-UHFFFAOYSA-N
• SMILES： FCCC(C(=O)O)CC

Computed Properties

• Exact Mass: 134.07430775g/mol
• Monoisotopic Mass: 134.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2-ethyl-4-fluorobutanoic acid

Introduction to 2-Ethyl-4-Fluorobutanoic Acid (CAS No. 1516673-15-6)

2-Ethyl-4-fluorobutanoic acid (CAS No. 1516673-15-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, physical and chemical properties, and recent research developments.

Chemical Structure and Synthesis

2-Ethyl-4-fluorobutanoic acid is characterized by its linear structure with an ethyl group and a fluorine atom substituting the butanoic acid backbone. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic synthesis. The compound can be synthesized through various methods, including the fluorination of 2-ethylbutanoic acid or the alkylation of 4-fluorobutyric acid. Recent advancements in fluorination techniques have made the synthesis of this compound more efficient and cost-effective.

Physical and Chemical Properties

2-Ethyl-4-fluorobutanoic acid is a colorless liquid at room temperature with a molecular weight of approximately 158.13 g/mol. It has a boiling point of around 200°C and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. The presence of the carboxylic acid group makes it slightly soluble in water, which is an important consideration for its use in aqueous systems. The compound exhibits moderate acidity and can form salts with various cations.

Applications in Pharmaceuticals

The unique properties of 2-ethyl-4-fluorobutanoic acid have led to its exploration in pharmaceutical research. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, which are crucial for drug development. Recent studies have shown that derivatives of 2-ethyl-4-fluorobutanoic acid exhibit promising anti-inflammatory and analgesic properties. These findings suggest potential applications in the treatment of chronic pain and inflammatory conditions.

Materials Science Applications

In addition to pharmaceuticals, 2-ethyl-4-fluorobutanoic acid has found applications in materials science. The fluorine atom's ability to modify surface properties makes this compound useful in the development of functional coatings and polymers. Research has demonstrated that incorporating 2-ethyl-4-fluorobutanoic acid into polymer matrices can enhance their hydrophobicity and chemical resistance, making them suitable for use in protective coatings, adhesives, and other advanced materials.

Synthesis Methods and Recent Advances

The synthesis of 2-ethyl-4-fluorobutanoic acid has been a topic of ongoing research due to its importance as a building block for various applications. Traditional methods involve multi-step processes that can be complex and time-consuming. However, recent advancements in catalytic fluorination techniques have simplified the synthesis process. For example, the use of transition metal catalysts has enabled more efficient and selective fluorination reactions, reducing byproduct formation and improving overall yield.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-ethyl-4-fluorobutanoic acid is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible substances.

FUTURE RESEARCH DIRECTIONS

The potential applications of 2-ethyl-4-fluorobutanoic acid are vast and continue to expand as new research emerges. Future studies may focus on optimizing synthesis methods to further improve efficiency and reduce costs. Additionally, exploring the biological activities of derivatives of this compound could lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.